Cas no 2580236-05-9 (2-(1,1-Difluoroethyl)-1,3-thiazole)

2-(1,1-Difluoroethyl)-1,3-thiazole is a fluorinated heterocyclic compound featuring a thiazole core substituted with a 1,1-difluoroethyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. Its reactivity allows for further functionalization, enabling the construction of complex molecules. The compound’s stability under various reaction conditions makes it suitable for diverse synthetic applications. Researchers value it for its potential in designing biologically active molecules, particularly in the development of fluorinated analogs with optimized pharmacokinetic profiles.
2-(1,1-Difluoroethyl)-1,3-thiazole structure
2580236-05-9 structure
Product Name:2-(1,1-Difluoroethyl)-1,3-thiazole
CAS No:2580236-05-9
MF:C5H5F2NS
MW:149.16170668602
MDL:MFCD33020241
CID:5660612
PubChem ID:149742417
Update Time:2025-11-03

2-(1,1-Difluoroethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2580236-05-9
    • 2-(1,1-Difluoroethyl)-1,3-thiazole
    • EN300-27708210
    • MDL: MFCD33020241
    • Inchi: 1S/C5H5F2NS/c1-5(6,7)4-8-2-3-9-4/h2-3H,1H3
    • InChI Key: BBMKARNXFYGTOZ-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(C)(F)F

Computed Properties

  • Exact Mass: 149.01107666g/mol
  • Monoisotopic Mass: 149.01107666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41.1Ų

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Additional information on 2-(1,1-Difluoroethyl)-1,3-thiazole

Recent Advances in the Study of 2-(1,1-Difluoroethyl)-1,3-thiazole (CAS: 2580236-05-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(1,1-Difluoroethyl)-1,3-thiazole (CAS: 2580236-05-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents.

One of the most notable advancements in the study of 2-(1,1-Difluoroethyl)-1,3-thiazole is its application in the synthesis of fluorinated heterocycles, which are known for their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a versatile building block for the construction of thiazole-based inhibitors targeting bacterial enzymes. The researchers utilized a combination of computational modeling and in vitro assays to elucidate the binding interactions of derivatives of 2-(1,1-Difluoroethyl)-1,3-thiazole with bacterial targets, revealing promising inhibitory effects against multidrug-resistant strains.

In addition to its antimicrobial potential, recent investigations have explored the anticancer properties of 2-(1,1-Difluoroethyl)-1,3-thiazole derivatives. A study conducted by a team at the National Cancer Institute (NCI) reported that certain analogs of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses. These findings suggest that 2-(1,1-Difluoroethyl)-1,3-thiazole could serve as a scaffold for the development of targeted cancer therapies.

Another area of interest is the pharmacokinetic profile of 2-(1,1-Difluoroethyl)-1,3-thiazole. A recent pharmacokinetic study published in Drug Metabolism and Disposition evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound in rodent models. The results indicated favorable oral bioavailability and minimal off-target effects, supporting its potential as a drug candidate. Furthermore, the study highlighted the compound's stability under physiological conditions, which is a critical factor for its clinical translation.

Despite these promising developments, challenges remain in the optimization of 2-(1,1-Difluoroethyl)-1,3-thiazole derivatives for clinical use. Issues such as solubility, toxicity, and synthetic scalability need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound's therapeutic potential. Future studies should focus on structure-activity relationship (SAR) analyses to refine the biological activity and minimize adverse effects.

In conclusion, 2-(1,1-Difluoroethyl)-1,3-thiazole (CAS: 2580236-05-9) represents a promising candidate in the field of chemical biology and drug discovery. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for the development of novel therapeutics. Continued research and innovation in this area are expected to yield significant breakthroughs in the treatment of infectious diseases and cancer.

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